Cas no 2167639-68-9 (2-(1H-indol-2-yl)(methyl)aminoethan-1-ol)
2-(1H-indol-2-yl)(methyl)aminoethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol
- 2167639-68-9
- EN300-1275253
- 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol
-
- Inchi: 1S/C11H14N2O/c1-13(6-7-14)11-8-9-4-2-3-5-10(9)12-11/h2-5,8,12,14H,6-7H2,1H3
- InChI Key: LLVIEYFUTKBOBZ-UHFFFAOYSA-N
- SMILES: OCCN(C)C1=CC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 190.110613074g/mol
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 39.3Ų
2-(1H-indol-2-yl)(methyl)aminoethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275253-1.0g |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275253-50mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 50mg |
$912.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-100mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 100mg |
$956.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-250mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 250mg |
$999.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-500mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 500mg |
$1043.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-1000mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 1000mg |
$1086.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-2500mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 2500mg |
$2127.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-5000mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 5000mg |
$3147.0 | 2023-10-01 | ||
| Enamine | EN300-1275253-10000mg |
2-[(1H-indol-2-yl)(methyl)amino]ethan-1-ol |
2167639-68-9 | 10000mg |
$4667.0 | 2023-10-01 |
2-(1H-indol-2-yl)(methyl)aminoethan-1-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol
Professional Introduction to Compound with CAS No. 2167639-68-9 and Product Name: 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol
The compound with the CAS number 2167639-68-9 and the product name 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The indole moiety, a key structural component, is well-documented for its role in various pharmacological applications, making this compound a promising candidate for further investigation.
In recent years, there has been a growing emphasis on the exploration of indole derivatives as they exhibit a wide range of biological activities. The presence of the (1H-indol-2-yl) group in the molecular structure suggests that this compound may possess properties such as antimicrobial, anti-inflammatory, and even anticancer effects. These properties are particularly relevant in the context of modern medicine, where there is an increasing demand for drugs that can target multiple disease pathways simultaneously.
The (methyl)aminoethan-1-ol moiety further enhances the compound's potential therapeutic value. This functional group is known to contribute to the solubility and bioavailability of molecules, which are critical factors in drug design. By incorporating this group, the compound may exhibit improved pharmacokinetic profiles, making it more effective when administered orally or through other routes.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol, computational studies have suggested that it may interact with various biological targets, including enzymes and receptors involved in disease processes. This has opened up new avenues for research and development.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The indole ring is known to have a high affinity for certain neurotransmitter receptors, which makes it an attractive scaffold for developing drugs that can modulate brain function. Preliminary studies have indicated that derivatives of indole can influence pathways associated with conditions such as depression and neurodegenerative diseases. While further research is needed to fully understand the mechanisms of action, these findings are promising.
The synthesis of 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol presents an interesting challenge due to its complex structural features. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both time and cost. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole core and introducing the desired functional groups.
In addition to its potential therapeutic applications, this compound also holds promise for industrial applications. For instance, it could be used as an intermediate in the synthesis of more complex molecules or as a building block for developing new materials with unique properties. The versatility of its structure allows for modifications that can tailor its characteristics to specific needs, whether in pharmaceuticals or other industries.
The regulatory landscape for new chemical entities like 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol is another critical consideration. Ensuring compliance with safety and quality standards is essential before any clinical trials or commercialization can proceed. Regulatory agencies require thorough documentation of synthesis methods, purity standards, and toxicological profiles to assess the safety and efficacy of new compounds. Researchers must navigate these requirements meticulously to bring their findings from bench to market.
Collaborative efforts between academic institutions and pharmaceutical companies are often necessary to advance research projects like this one. Such partnerships can provide access to resources such as specialized equipment, funding opportunities, and expertise in various disciplines. By leveraging these collaborations, researchers can accelerate their work and increase the likelihood of successful outcomes.
The future prospects for 2-(1H-indol-2-yl)(methyl)aminoethan-1-ol appear bright given its diverse potential applications. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. This compound represents just one example of how innovative chemistry can contribute to solving some of society's most pressing health challenges.
2167639-68-9 (2-(1H-indol-2-yl)(methyl)aminoethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)